Cas no 1247618-24-1 ((2-Bromophenyl)(cyclohexyl)methanol)

• Product Name: (2-Bromophenyl)(cyclohexyl)methanol
• CAS No: 1247618-24-1
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• MDL: MFCD16083360
• CID: 5216411
• Update Time: 2026-03-06

(2-Bromophenyl)(cyclohexyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Bromophenyl)(cyclohexyl)methanol
• Cyclohexyl (2-bromophenyl)methanol
• Benzenemethanol, 2-bromo-α-cyclohexyl-

• MDL： MFCD16083360
• Inchi： 1S/C13H17BrO/c14-12-9-5-4-8-11(12)13(15)10-6-2-1-3-7-10/h4-5,8-10,13,15H,1-3,6-7H2
• InChI Key： PQZAVEMXCOKGKA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1CCCCC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2

Additional information on (2-Bromophenyl)(cyclohexyl)methanol

Comprehensive Guide to (2-Bromophenyl)(cyclohexyl)methanol (CAS No. 1247618-24-1): Properties, Applications, and Market Insights

(2-Bromophenyl)(cyclohexyl)methanol (CAS No. 1247618-24-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique bromophenyl and cyclohexyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C13H17BrO, offers a balance of reactivity and stability, making it valuable for various applications, including drug development and material science.

The growing interest in (2-Bromophenyl)(cyclohexyl)methanol is driven by its potential role in the synthesis of bioactive molecules. Researchers are particularly intrigued by its ability to act as a precursor for chiral ligands and pharmaceutical intermediates. With the rise of AI-driven drug discovery and green chemistry, this compound aligns well with modern trends, as it can be utilized in sustainable synthetic routes and computational modeling studies.

One of the key properties of 1247618-24-1 is its moderate solubility in organic solvents, which facilitates its use in cross-coupling reactions and catalytic processes. The presence of the bromine atom enhances its reactivity in palladium-catalyzed reactions, a topic frequently searched by chemists exploring Suzuki-Miyaura coupling or Buchwald-Hartwig amination. These reactions are pivotal in constructing complex molecules for medicinal chemistry and agrochemicals.

In the pharmaceutical sector, (2-Bromophenyl)(cyclohexyl)methanol is investigated for its potential in designing CNS-active compounds and enzyme inhibitors. Given the increasing demand for neurotherapeutics and precision medicine, this compound’s structural flexibility makes it a candidate for novel drug scaffolds. Additionally, its stability under various conditions ensures compatibility with high-throughput screening methods.

The market for 1247618-24-1 is expanding, driven by R&D investments in small-molecule drugs and specialty chemicals. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of academic and industrial researchers. Searches for bulk suppliers of (2-Bromophenyl)(cyclohexyl)methanol and CAS 1247618-24-1 pricing reflect its commercial relevance.

From a regulatory perspective, (2-Bromophenyl)(cyclohexyl)methanol is not classified as hazardous under major chemical safety guidelines, which simplifies its handling and transportation. This aspect is crucial for laboratories and companies prioritizing EHS compliance and sustainable practices.

In summary, (2-Bromophenyl)(cyclohexyl)methanol (CAS No. 1247618-24-1) is a promising compound with diverse applications in drug discovery, catalysis, and material science. Its alignment with cutting-edge research trends and industrial demands ensures its continued relevance in the chemical and pharmaceutical industries.